Ethyl 3-phenyl-2-[1,2,4]triazolo[1,5-a]pyrimidin-7-ylpropanoate
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Overview
Description
[1,2,4]Triazolo[1,5-a]pyrimidines are a class of compounds that have been synthesized as potential antiviral and antimicrobial agents . They are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines involves a process related to the Biginelli-like reaction, using hydrates of arylglyoxals, β-dicarbonyl compounds, and 1H-1,2,4-triazol-5-amine . The reaction can be carried out in either a sequential or one-pot procedure .Molecular Structure Analysis
The molecular structure of [1,2,4]triazolo[1,5-a]pyrimidines is complex and can be analyzed using various techniques such as IR spectroscopy and NMR spectroscopy .Chemical Reactions Analysis
The chemical reactions involving [1,2,4]triazolo[1,5-a]pyrimidines are diverse and can include aromatic nucleophilic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of [1,2,4]triazolo[1,5-a]pyrimidines can be analyzed using various techniques such as melting point determination and spectroscopic methods .Scientific Research Applications
Drug Discovery
The core structure of Ethyl 3-phenyl-2-[1,2,4]triazolo[1,5-a]pyrimidin-7-ylpropanoate is similar to 1,2,3-triazoles, which are absent in nature but have found broad applications in drug discovery . These compounds are structurally similar to amide bonds and have been incorporated into various medicinal compounds, such as anticonvulsants and antibiotics .
Organic Synthesis
In organic synthesis, the triazole ring serves as a stable and versatile scaffold. The high chemical stability and aromatic character of triazoles make them suitable for constructing complex organic molecules .
Polymer Chemistry
Triazoles are used in polymer chemistry due to their strong dipole moment and hydrogen bonding ability. These properties allow for the creation of polymers with specific characteristics, such as increased thermal stability or novel mechanical properties .
Supramolecular Chemistry
The hydrogen bonding ability and structural versatility of triazoles make them ideal candidates for use in supramolecular chemistry. They can form host-guest complexes and contribute to the design of molecular machines and sensors .
Bioconjugation and Chemical Biology
Triazoles can be used for bioconjugation, linking biomolecules together for various applications in chemical biology. This includes the development of targeted drug delivery systems and diagnostic tools .
Fluorescent Imaging and Materials Science
Due to their fluorescent properties, triazoles are used in imaging techniques to visualize biological processes. Additionally, their unique chemical properties lend themselves to the development of materials with specific optical and electronic characteristics .
Future Directions
The future directions in the research of [1,2,4]triazolo[1,5-a]pyrimidines could involve the design and synthesis of new derivatives with enhanced biological activities. This could be achieved through the incorporation of different functional groups onto the [1,2,4]triazolo[1,5-a]pyrimidine ring . Furthermore, more studies are needed to fully understand their mechanism of action and potential therapeutic applications .
properties
IUPAC Name |
ethyl 3-phenyl-2-([1,2,4]triazolo[1,5-a]pyrimidin-7-yl)propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2/c1-2-22-15(21)13(10-12-6-4-3-5-7-12)14-8-9-17-16-18-11-19-20(14)16/h3-9,11,13H,2,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGRSGLIYEAHZQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CC=CC=C1)C2=CC=NC3=NC=NN23 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-phenyl-2-[1,2,4]triazolo[1,5-a]pyrimidin-7-ylpropanoate |
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